![molecular formula C18H16O4 B231282 2-(4-Hydroxy-3-methoxybenzylidene)-5-methoxy-1-indanone](/img/structure/B231282.png)
2-(4-Hydroxy-3-methoxybenzylidene)-5-methoxy-1-indanone
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Overview
Description
2-(4-Hydroxy-3-methoxybenzylidene)-5-methoxy-1-indanone, also known as HMI-1, is a synthetic compound that has been extensively studied for its potential use in various scientific research applications. This compound has been found to exhibit several biochemical and physiological effects, making it a promising candidate for further research. In
Mechanism of Action
2-(4-Hydroxy-3-methoxybenzylidene)-5-methoxy-1-indanone exerts its effects through the inhibition of the NF-κB signaling pathway, which plays a key role in inflammation and cancer. By inhibiting this pathway, this compound can induce apoptosis in cancer cells and reduce inflammation in the body.
Biochemical and Physiological Effects:
This compound has been found to exhibit several biochemical and physiological effects. In addition to its anti-cancer and anti-inflammatory properties, this compound has been shown to inhibit angiogenesis, the formation of new blood vessels, which is crucial for the growth and spread of cancer cells. This compound has also been found to inhibit the expression of certain genes that are involved in cancer cell proliferation and survival.
Advantages and Limitations for Lab Experiments
One advantage of using 2-(4-Hydroxy-3-methoxybenzylidene)-5-methoxy-1-indanone in lab experiments is its specificity for the NF-κB signaling pathway, which allows for targeted inhibition of this pathway without affecting other cellular processes. However, one limitation of using this compound in lab experiments is its low solubility in aqueous solutions, which can make it difficult to administer in certain experiments.
Future Directions
There are several future directions for research on 2-(4-Hydroxy-3-methoxybenzylidene)-5-methoxy-1-indanone. One area of research is the development of more efficient synthesis methods for this compound, which could increase its availability for research purposes. Another area of research is the investigation of this compound's potential as a treatment for other diseases, such as autoimmune disorders and neurodegenerative diseases. Additionally, further studies are needed to fully understand the mechanism of action of this compound and its potential for use in combination with other anti-cancer agents.
Synthesis Methods
2-(4-Hydroxy-3-methoxybenzylidene)-5-methoxy-1-indanone can be synthesized through a multi-step process, starting with the reaction of 2-hydroxy-5-methoxybenzaldehyde with indan-1-one in the presence of a base such as potassium hydroxide. The resulting product is then subjected to a condensation reaction with 4-hydroxy-3-methoxybenzaldehyde in the presence of an acid catalyst such as sulfuric acid. The final product, this compound, is obtained after purification through recrystallization.
Scientific Research Applications
2-(4-Hydroxy-3-methoxybenzylidene)-5-methoxy-1-indanone has been extensively studied for its potential use in various scientific research applications. One of the key areas of research is its potential as an anti-cancer agent. Studies have shown that this compound can induce apoptosis, or programmed cell death, in cancer cells, making it a promising candidate for further research in cancer treatment. This compound has also been found to exhibit anti-inflammatory properties, making it a potential candidate for the treatment of inflammatory diseases such as arthritis.
Properties
Molecular Formula |
C18H16O4 |
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Molecular Weight |
296.3 g/mol |
IUPAC Name |
(2E)-2-[(4-hydroxy-3-methoxyphenyl)methylidene]-5-methoxy-3H-inden-1-one |
InChI |
InChI=1S/C18H16O4/c1-21-14-4-5-15-12(10-14)9-13(18(15)20)7-11-3-6-16(19)17(8-11)22-2/h3-8,10,19H,9H2,1-2H3/b13-7+ |
InChI Key |
JFCINICPADEORI-NTUHNPAUSA-N |
Isomeric SMILES |
COC1=CC2=C(C=C1)C(=O)/C(=C/C3=CC(=C(C=C3)O)OC)/C2 |
SMILES |
COC1=CC2=C(C=C1)C(=O)C(=CC3=CC(=C(C=C3)O)OC)C2 |
Canonical SMILES |
COC1=CC2=C(C=C1)C(=O)C(=CC3=CC(=C(C=C3)O)OC)C2 |
Origin of Product |
United States |
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